Cas no 1807005-64-6 (3-Amino-4-fluoro-5-hydroxypyridine)
3-Amino-4-fluoro-5-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-fluoro-5-hydroxypyridine
-
- Inchi: 1S/C5H5FN2O/c6-5-3(7)1-8-2-4(5)9/h1-2,9H,7H2
- InChI Key: VGSYMHSJBSDLKU-UHFFFAOYSA-N
- SMILES: FC1C(=CN=CC=1N)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- XLogP3: -0.1
- Topological Polar Surface Area: 59.1
3-Amino-4-fluoro-5-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014993-250mg |
3-Amino-4-fluoro-5-hydroxypyridine |
1807005-64-6 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029014993-1g |
3-Amino-4-fluoro-5-hydroxypyridine |
1807005-64-6 | 95% | 1g |
$3,039.75 | 2022-03-31 |
3-Amino-4-fluoro-5-hydroxypyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-Amino-4-fluoro-5-hydroxypyridine
Introduction to 3-Amino-4-fluoro-5-hydroxypyridine (CAS No. 1807005-64-6)
3-Amino-4-fluoro-5-hydroxypyridine, a compound with the chemical formula C₅H₅FNO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the pyridine family, which is widely recognized for its diverse biological activities and pharmaceutical applications. The presence of both amino and hydroxyl functional groups, along with a fluorine atom at the 4-position, makes it a versatile intermediate in the development of various therapeutic agents.
The compound's unique structural features contribute to its potential as a building block in drug discovery. The fluorine atom enhances the lipophilicity and metabolic stability of molecules, while the amino group provides a site for further chemical modifications, such as coupling reactions or derivatization. The hydroxyl group can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets.
In recent years, there has been growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and pharmacokinetic properties. For instance, studies have shown that fluorine substitution can improve the binding affinity of small-molecule drugs to their targets, leading to increased therapeutic activity. This has prompted extensive research into synthesizing novel fluorinated pyridines for medicinal applications.
One of the most compelling aspects of 3-Amino-4-fluoro-5-hydroxypyridine is its utility as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting various diseases, including cancer and infectious disorders. The amino group serves as a reactive site for forming amide or urea bonds, which are common motifs in drug molecules. Additionally, the hydroxyl group can be oxidized or reduced to introduce further diversity into the molecular structure.
The fluorine atom at the 4-position adds another layer of complexity to this compound's reactivity and function. Fluorine's ability to modulate electronic properties and influence conformational preferences makes it an invaluable element in medicinal chemistry. For example, fluorinated pyridines have been incorporated into kinase inhibitors, where they enhance binding to protein targets by improving shape complementarity and electrostatic interactions.
Recent advancements in synthetic methodologies have further expanded the applications of 3-Amino-4-fluoro-5-hydroxypyridine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient construction of complex heterocyclic frameworks incorporating this scaffold. These techniques have opened new avenues for designing molecules with tailored biological activities.
The pharmaceutical industry has also explored derivatives of 3-Amino-4-fluoro-5-hydroxypyridine for their potential therapeutic benefits. For instance, researchers have synthesized analogs with modified substitution patterns to optimize pharmacokinetic profiles or target specific disease pathways. Such derivatives often exhibit improved solubility, reduced toxicity, or enhanced selectivity compared to their parent compounds.
In conclusion, 3-Amino-4-fluoro-5-hydroxypyridine (CAS No. 1807005-64-6) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable tool for medicinal chemists. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents.
1807005-64-6 (3-Amino-4-fluoro-5-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)